Cas no 139326-46-8 (Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester)
139326-46-8 structure
Product Name:Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester
CAS No:139326-46-8
MF:C9H8N2O7S
MW:288.234021186829
CID:1266413
PubChem ID:3421511
Update Time:2025-04-20
Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester
- 139326-46-8
- Acetic acid, ((2,4-dinitrophenyl)sulfinyl)-, methyl ester
- DTXSID80875859
- 2,4-Dinitrophenylsulfinyl-acetic acid, methyl es
- AKOS002688781
-
- Inchi: 1S/C9H8N2O7S/c1-18-9(12)5-19(17)8-3-2-6(10(13)14)4-7(8)11(15)16/h2-4H,5H2,1H3
- InChI Key: YRLSZEJIWOESRX-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 288.00524
- Monoisotopic Mass: 288.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 154Ų
Experimental Properties
- PSA: 129.65
Acetic acid, [(2,4-dinitrophenyl)sulfinyl]-, methyl ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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